1-[2-(3-bromophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl]ethanone

• IUPAC Name: 1-[2-(3-bromophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl]ethanone
• InChI: InChI=1S/C15H12BrN3O/c1-9-13(10(2)20)8-17-15-7-14(18-19(9)15)11-4-3-5-12(16)6-11/h3-8H,1-2H3
• InChI Key: OJALNVBLTBTIIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC2=CC(=NN12)C3=CC(=CC=C3)Br)C(=O)C
• Molecular Formula: C15H12BrN3O
• Molecular Weight: 330.18 g/mol

Description

1-[2-(3-bromophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl]ethanone is a complex organic compound with potential applications in various fields due to its unique structure and properties. Research into this compound involves the synthesis of related derivatives, analysis of its molecular structure, examination of its chemical reactions and properties, and exploration of its physical and chemical characteristics.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives often involves multi-step chemical reactions, starting from basic building blocks to achieve the desired complex structure. For example, derivatives of pyrazolo[1,5-a]pyrimidines have been synthesized through condensation reactions under specific conditions, showcasing the diversity in synthetic approaches for such compounds (Asghari et al., 2016).

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines and related compounds is crucial for understanding their properties and interactions. X-ray diffraction and NMR spectroscopy are common techniques used for structural analysis, providing insights into the arrangement of atoms within the molecule and the electronic environment surrounding them. Such detailed structural information is essential for the design of compounds with specific biological or chemical activities (Mary et al., 2015).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines undergo various chemical reactions, which can be exploited to modify their structure and, consequently, their properties. These reactions include nucleophilic substitutions, cycloadditions, and the formation of novel rings or functional groups, broadening the scope of their applications in different fields. The reactivity of such compounds often depends on the presence of substituents, which can influence both the chemical behavior and the biological activity of the molecules (Salem et al., 2016).

Physical Properties Analysis

The physical properties of 1-[2-(3-bromophenyl)-7-methylpyrazolo[1,5-a]pyrimidin-6-yl]ethanone, such as melting point, solubility, and stability, are critical for its handling and application in various domains. These properties are influenced by the molecular structure and can be tailored through chemical modifications to suit specific requirements.

Chemical Properties Analysis

Chemical properties, including acidity, basicity, reactivity with different reagents, and photophysical properties, define the utility of pyrazolo[1,5-a]pyrimidines in chemical syntheses and as potential candidates for various applications, including materials science, pharmaceuticals, and as intermediates in organic synthesis. The electronic structure, particularly the HOMO-LUMO gap, plays a significant role in determining these properties and can be analyzed through computational methods and spectroscopic techniques (Mary et al., 2015).